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Compound of Interest

Compound Name:
Methyl-4-oxo-4-phenyl-2-

butenoate

Cat. No.: B176248 Get Quote

An In-depth Technical Guide to Methyl-4-oxo-4-
phenyl-2-butenoate
This technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of Methyl-4-oxo-4-phenyl-2-butenoate. The information is intended for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical Identity and Physical Properties
Methyl-4-oxo-4-phenyl-2-butenoate is an organic compound with the chemical formula

C₁₁H₁₀O₃.[1][2] It is also known by several synonyms, including methyl (E)-4-oxo-4-phenylbut-

2-enoate and methyl 3-benzoylacrylate.[1] The compound's structure consists of a phenyl

group attached to a four-carbon chain containing a ketone, an ester, and a carbon-carbon

double bond.

Table 1: Physical and Chemical Properties of Methyl-4-oxo-4-phenyl-2-butenoate
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Property Value Source

Molecular Formula C₁₁H₁₀O₃ [1][2]

Molecular Weight 190.19 g/mol [1]

CAS Numbers 19522-25-9, 14274-07-8 [1][3]

IUPAC Name
methyl (E)-4-oxo-4-phenylbut-

2-enoate
[1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Note: Experimentally determined values for melting point, boiling point, and solubility are not

readily available in the reviewed literature. These properties may require experimental

determination.

The related compound, (E)-4-Oxo-4-phenylbut-2-enoic acid, has a reported melting point of 94-

97 °C.

Spectral Data
Spectroscopic data is crucial for the identification and characterization of Methyl-4-oxo-4-
phenyl-2-butenoate. Available data includes:

¹³C NMR Spectroscopy: Information on the carbon framework of the molecule.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the

compound's mass and fragmentation pattern.[1]

Experimental Protocols: Synthesis
A specific, detailed experimental protocol for the synthesis of Methyl-4-oxo-4-phenyl-2-
butenoate is not readily available in the scientific literature. However, a representative

procedure can be adapted from the synthesis of structurally similar compounds, such as ethyl

(E)-4-oxo-4-(4-methylphenyl)but-2-enoate. The following is a proposed synthetic workflow.
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Representative Synthetic Workflow

Starting Material:
(E)-4-Oxo-4-phenylbut-2-enoic acid

Reaction:
Fischer Esterification

Reagent:
Methanol (CH3OH)

Catalyst:
Acid Catalyst (e.g., H2SO4)

Work-up:
Neutralization, Extraction

Purification:
Column Chromatography

Product:
Methyl-4-oxo-4-phenyl-2-butenoate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Methyl-4-oxo-4-phenyl-2-butenoate via

Fischer esterification of the corresponding carboxylic acid.

A general method for producing 4-phenyl-4-oxo-2-butenoate derivatives has also been

described in the patent literature, which involves the reaction of a sulfuric ester, an aromatic

hydrocarbon, and a maleic anhydride derivative.

Chemical Reactivity and Stability
Detailed studies on the chemical reactivity and stability of Methyl-4-oxo-4-phenyl-2-butenoate
are limited. As an α,β-unsaturated ketone and ester, it is expected to undergo reactions typical

of these functional groups, including:

Nucleophilic addition at the β-carbon of the enone system.
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Hydrolysis of the ester group under acidic or basic conditions.

Reactions involving the ketone carbonyl group.

Storage conditions should be in a cool, dry place to prevent degradation.

Biological Activity and Signaling Pathways
There is currently a significant lack of information regarding the biological activity and potential

signaling pathways of Methyl-4-oxo-4-phenyl-2-butenoate in the public domain.

Some research on structurally related compounds may offer initial insights:

A study on substituted 4-aryl-2-methylenehydrazino-4-oxobut-2-enoic acids, which share a

similar backbone, reported moderate anti-inflammatory, analgesic, and antimicrobial

activities.[4]

It is important to note that these findings are not directly applicable to Methyl-4-oxo-4-
phenyl-2-butenoate and experimental validation is required.

Due to the absence of specific data, a generalized workflow for investigating the biological

activity of a novel compound is presented below. This diagram is a hypothetical experimental

plan and does not represent a known signaling pathway for Methyl-4-oxo-4-phenyl-2-
butenoate.
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General Workflow for Investigating Biological Activity

In Vitro Screening

Mechanism of Action Studies

In Vivo Validation

Compound of Interest:
Methyl-4-oxo-4-phenyl-2-butenoate

Cell-based Assays
(e.g., cytotoxicity, proliferation) Enzyme Inhibition Assays Receptor Binding Assays

Identification of Molecular Target(s)

Signaling Pathway Analysis
(e.g., Western Blot, Kinase Assays) Gene Expression Profiling

Animal Model of Disease

Efficacy and Toxicity Studies

Click to download full resolution via product page

Caption: A hypothetical workflow for the investigation of the biological properties of a novel

chemical entity.

Conclusion and Future Directions
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Methyl-4-oxo-4-phenyl-2-butenoate is a compound with well-defined chemical identity but

incomplete characterization of its physical and biological properties. This guide summarizes the

currently available information and highlights areas where further research is needed.

Specifically, experimental determination of its melting point, boiling point, and solubility, as well

as comprehensive studies to elucidate its biological activities and potential mechanisms of

action, would be of significant value to the scientific community. The provided synthetic

approaches, though adapted from related compounds, offer a starting point for its preparation

and subsequent investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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